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Compound of Interest

Compound Name: Sodium paraperiodate

CAS No.: 13940-38-0

Cat. No.: B1313021

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium paraperiodate (Na₃H₂IO₆), a

versatile and powerful oxidizing agent. The document covers its nomenclature,

physicochemical properties, synthesis, key applications with detailed experimental protocols,

and essential safety information.

Nomenclature and Identification
Sodium paraperiodate is an inorganic salt, and like many periodates, it can exist in different

forms. The term "sodium periodate" can refer to sodium metaperiodate (NaIO₄) or various

orthoperiodates, such as sodium paraperiodate (Na₃H₂IO₆), disodium hydrogen periodate

(Na₂H₃IO₆), and sodium orthoperiodate (Na₅IO₆).[1][2] This guide focuses specifically on the

Na₃H₂IO₆ form.

The IUPAC name for Na₃H₂IO₆ is trisodium;dihydroxy-trioxido-oxo-λ⁷-iodane.[3] It is also

commonly referred to as the trisodium salt of periodic acid.[3][4]

Table 1: Chemical Identifiers for Sodium Paraperiodate
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Identifier Value Reference

Chemical Formula H₂INa₃O₆ [5]

IUPAC Name
trisodium;dihydroxy-trioxido-

oxo-λ⁷-iodane
[3]

CAS Number 13940-38-0 [2][6]

EC Number 237-720-1 [2][6]

PubChem CID 9796123 [2][3]

Molecular Weight 293.89 g/mol [5]

Physicochemical Properties
Sodium paraperiodate is a white, crystalline solid.[7] It is a strong oxidizing agent, a property

that underpins its various applications.[6] It is sensitive to light and hygroscopic, meaning it

absorbs moisture from the air.[5][6]

Table 2: Physical and Chemical Properties of Sodium Paraperiodate

Property Value Reference

Physical State Solid, Powder [6][8]

Color White [6][8]

Melting Point >300 °C (>572 °F) [5]

Decomposition Temp. 200 °C [9]

Solubility

Very slightly soluble in water;

Soluble in concentrated

sodium hydroxide solutions.

[7][10]

Stability
Stable, but sensitive to light

and hygroscopic.
[5]

Oxidizing Properties
Strong oxidizer; may intensify

fire.
[5][8]
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Synthesis of Sodium Paraperiodate
Sodium paraperiodate can be synthesized through the oxidation of iodine compounds in an

alkaline medium. Common methods involve the oxidation of sodium iodide or sodium iodate.[2]

[11]

Experimental Protocol: Synthesis from Sodium Iodide
and Bromine
This protocol describes a classical laboratory-scale synthesis of sodium paraperiodate.

Materials:

Sodium iodide (NaI)

Sodium hydroxide (NaOH)

Bromine (Br₂)

Deionized water

Ice

Procedure:

Dissolve 10g of sodium iodide and 53g of sodium hydroxide in 400ml of water.[3]

Heat the solution to 80°C with continuous stirring.[3]

Slowly add 16ml of bromine through a long-stemmed dropping funnel with the delivery spout

below the surface of the hot liquid.[3]

Maintain the temperature at 80°C throughout the addition. The product will precipitate during

the oxidation.[3]

Once all the bromine has been added, cool the mixture.[3]
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Filter the precipitate by suction and wash it four times with 10ml portions of ice-cold water.

Ensure each wash remains in contact with the solid for at least five minutes.[3]

Dry the product in the air. The expected yield is 16-18g of sodium paraperiodate.[3]

Figure 1. Synthesis of Sodium Paraperiodate
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Figure 1. Synthesis of Sodium Paraperiodate

Applications in Life Sciences
Sodium paraperiodate's primary role in research and drug development is as a selective

oxidizing agent, particularly for carbohydrate moieties in glycoproteins, glycolipids, and nucleic

acids (RNA).[2][6]

Glycoprotein Modification and Labeling
The most common application is the oxidation of cis-diol groups in sugar residues (e.g., sialic

acid, mannose, galactose) to form reactive aldehyde groups.[4][12] These aldehydes can then

be used for:
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Labeling: Covalently attaching fluorescent dyes, biotin, or other tags for detection and

analysis.[2]

Immobilization: Attaching glycoproteins to a solid support (e.g., beads, microarrays)

functionalized with hydrazide groups.[4]

Conjugation: Cross-linking glycoproteins to other molecules, such as enzymes (e.g., HRP) or

carrier proteins.[4]

This site-specific modification is advantageous because it targets the glycan portions, which

are often distal to the protein's active site, thereby preserving biological function.[13]

Experimental Protocol: Periodate Oxidation of
Glycoproteins
This protocol provides a general method for oxidizing glycoproteins. Conditions can be

adjusted to favor the oxidation of specific sugar residues. For instance, using 1 mM sodium

periodate preferentially oxidizes sialic acid, while concentrations of 10 mM or higher will oxidize

other sugars like galactose and mannose.[12]

Table 3: Typical Parameters for Glycoprotein Oxidation
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Parameter
Sialic Acid-Specific
Oxidation

General Sugar
Oxidation

Reference

Glycoprotein

Concentration
0.5 - 10 mg/mL 0.5 - 10 mg/mL [13]

Sodium Periodate

Conc.
1 mM 10 - 20 mM [12][13]

Buffer
0.1 M Sodium

Acetate, pH 5.5

0.1 M Sodium

Acetate, pH 5.5
[13]

Temperature
4°C or Room

Temperature

Room Temperature or

37°C
[13]

Incubation Time 30 minutes 1 - 2 hours [13][14]

Quenching Agent
Glycerol or Sodium

Sulfite

Glycerol or Sodium

Sulfite
[14]

Materials:

Glycoprotein of interest

Sodium meta-periodate (NaIO₄) - Note: NaIO₄ is often used for these solution-based

protocols due to its better water solubility compared to Na₃H₂IO₆.

Oxidation Buffer (e.g., 0.1 M Sodium Acetate, pH 5.5)

Quenching solution (e.g., 1 M Glycerol)

Desalting column or dialysis cassette for purification

Procedure:

Preparation: Dissolve the glycoprotein (0.5-10 mg) in 1 mL of Oxidation Buffer.[12]

Oxidation:
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This step is light-sensitive and should be performed in the dark (e.g., in an amber vial or

wrapped in foil).[12]

Immediately before use, prepare a fresh stock solution of sodium periodate in the

Oxidation Buffer (e.g., 20 mM).

Add the periodate stock solution to the glycoprotein solution to achieve the desired final

concentration (e.g., for 10 mM final, add 1 mL of 20 mM stock to 1 mL of glycoprotein

solution).[12]

Incubate for 1-2 hours at room temperature.[14]

Quenching: Stop the reaction by adding a quenching agent, such as glycerol, to a final

concentration of ~100 mM to consume excess periodate. Incubate for 15-20 minutes.[14]

Purification: Remove excess reagents by passing the solution through a desalting column or

by dialysis against a suitable buffer (e.g., PBS, pH 7.2).

Downstream Application: The purified, oxidized glycoprotein containing aldehyde groups is

now ready for hydrazide ligation or other coupling chemistries.
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Figure 2. Workflow for Glycoprotein Modification via Periodate Oxidation
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Figure 2. Workflow for Glycoprotein Modification
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Safety and Handling
Sodium paraperiodate is a hazardous substance and must be handled with appropriate

precautions.

Table 4: Hazard Identification and Safety Precautions

Hazard Category Description
Precautionary
Statements

Reference

Oxidizer
May intensify fire;

strong oxidizer.

P220: Keep away

from clothing and

other combustible

materials. P221: Take

any precaution to

avoid mixing with

combustibles.

[5][8]

Skin Irritant
Causes skin irritation

(Category 2).

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

[5][8]

Eye Irritant
Causes serious eye

irritation (Category 2).

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5][8]

Respiratory Irritant
May cause respiratory

irritation.

P261: Avoid breathing

dust. P271: Use only

outdoors or in a well-

ventilated area.

[5][8]

Handling and Storage:
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Handle in a well-ventilated place.[8]

Wear suitable protective clothing, gloves, and eye/face protection.[15]

Avoid formation of dust and aerosols.[8]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Keep away from combustible materials, strong reducing agents, and excess heat.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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